Cas no 2267-99-4 (2-Chloro-4,6-difluorophenol)

• Product Name: 2-Chloro-4,6-difluorophenol
• CAS No: 2267-99-4
• MF: C₆H₃ClF₂O
• MW: 164.537227869034
• MDL: MFCD11501032
• CID: 250480
• PubChem ID: 22599674
• Update Time: 2025-11-02

2-Chloro-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4,6-difluorophenol
• Phenol,2-chloro-4,6-difluoro-
• 2-Chlor-4,6-difluor-phenol
• 2-chloro-4,6-difluoro-phenol
• PC4464
• Phenol, 2-chloro-4,6-difluoro-
• BIMMYORCXVUELS-UHFFFAOYSA-N
• Phenol, 2-chloro-4,6-difluoro-
• SBB087841
• V4517
• 2-chloro-4, 6-difluorophenol
• AMY28451
• SY317071
• DTXSID90626773
• CS-0098693
• AKOS006343038
• SCHEMBL5399616
• 2267-99-4
• DS-18021
• MFCD11501032
• DB-330077

• MDL： MFCD11501032
• Inchi： 1S/C6H3ClF2O/c7-4-1-3(8)2-5(9)6(4)10/h1-2,10H
• InChI Key： BIMMYORCXVUELS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1O)F)F

Computed Properties

• Exact Mass: 163.98400
• Monoisotopic Mass: 163.9840487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23000
• LogP: 2.32380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 2-Chloro-4,6-difluorophenol

2-Chloro-4,6-difluorophenol (CAS No. 2267-99-4): Properties, Applications, and Market Insights

2-Chloro-4,6-difluorophenol (CAS No. 2267-99-4) is a halogenated phenol derivative that has gained significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. This compound, characterized by the presence of chlorine and fluorine atoms on the phenol ring, serves as a crucial intermediate in the synthesis of various specialty chemicals. Its molecular formula is C₆H₃ClF₂O, and it exhibits a molecular weight of 164.54 g/mol. The 2-chloro-4,6-difluorophenol structure makes it a valuable building block in organic synthesis, particularly in the development of agrochemicals, pharmaceuticals, and advanced materials.

The physical and chemical properties of 2-Chloro-4,6-difluorophenol contribute to its wide-ranging utility. It typically appears as a white to off-white crystalline solid with a melting point ranging between 45-50°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it an ideal candidate for various chemical reactions, including nucleophilic substitutions and coupling reactions. Researchers often highlight its stability under standard conditions, though it should be stored in a cool, dry place away from strong oxidizing agents to maintain its integrity.

One of the most prominent applications of 2-Chloro-4,6-difluorophenol CAS 2267-99-4 is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its halogenated phenol structure is particularly useful in the development of antibacterial and antifungal agents. Recent studies have explored its potential in creating novel compounds with enhanced bioactivity, addressing the growing concern over antibiotic resistance—a hot topic in modern healthcare. The compound's ability to undergo facile functionalization allows chemists to tailor its properties for specific therapeutic targets.

In the agrochemical sector, 2-Chloro-4,6-difluorophenol finds application as a precursor in the production of pesticides and herbicides. The increasing global demand for efficient crop protection solutions has driven research into more sustainable and effective chemical agents. This compound's structural features enable the creation of molecules with improved selectivity and lower environmental impact, aligning with the current trend toward greener agriculture practices. Companies are particularly interested in its potential for developing next-generation plant protection products that meet stringent regulatory requirements.

The material science field has also benefited from the unique characteristics of 2-Chloro-4,6-difluorophenol. Researchers have utilized it in the synthesis of advanced polymers and specialty coatings. Its ability to introduce fluorine atoms into polymer chains enhances material properties such as thermal stability, chemical resistance, and surface characteristics. These improvements are crucial for applications in high-performance materials used in aerospace, electronics, and automotive industries—sectors that are currently experiencing rapid technological advancements.

From a market perspective, the demand for 2-Chloro-4,6-difluorophenol 2267-99-4 has shown steady growth in recent years. The compound's price trends reflect its importance in various industries, with manufacturers focusing on optimizing production processes to meet the increasing demand. Quality control remains a critical factor, with suppliers emphasizing high-purity grades (typically ≥98%) for research and industrial applications. The Asia-Pacific region, particularly China and India, has emerged as a significant production hub, while North America and Europe continue to drive innovation in its applications.

Environmental and safety considerations surrounding 2-chloro-4,6-difluorophenol uses have become increasingly important. While the compound itself is not classified as hazardous under standard regulations, proper handling procedures should always be followed in laboratory and industrial settings. Researchers are actively investigating more sustainable synthesis routes, including catalytic processes and green chemistry approaches, to minimize waste and energy consumption—a response to the growing emphasis on environmentally friendly chemical production.

Recent advancements in analytical techniques have improved the characterization of 2-Chloro-4,6-difluorophenol. Modern spectroscopic methods, including NMR (both ¹H and ¹³C), mass spectrometry, and HPLC, provide detailed structural information and purity assessment. These techniques are essential for quality control in commercial production and for researchers developing new applications. The compound's distinct spectral signatures make it relatively easy to identify and quantify in complex mixtures.

The future outlook for 2-Chloro-4,6-difluorophenol CAS No. 2267-99-4 appears promising, with several emerging applications on the horizon. In the pharmaceutical sector, its potential in developing new antimicrobial agents continues to be explored, particularly in light of recent global health challenges. The agrochemical industry is investigating its use in creating more targeted and environmentally benign pest control solutions. Additionally, material scientists are examining its role in developing novel fluorinated materials with unique electronic and surface properties.

For researchers and industry professionals seeking 2-Chloro-4,6-difluorophenol suppliers, it's essential to consider factors such as purity, consistency, and technical support. Reputable manufacturers typically provide comprehensive technical data sheets and can offer custom synthesis services for specific requirements. As the chemical industry moves toward more specialized and application-specific compounds, the versatility of 2-Chloro-4,6-difluorophenol ensures its continued relevance in scientific and industrial applications.